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Compound of Interest

Compound Name: Dimethyl methylphosphonite

CAS No.: 20278-51-7

Cat. No.: B1598377

Get Quote

Executive Summary & Chemical Identity[1]
Dimethyl methylphosphonite (DMMPn) is a trivalent organophosphorus compound utilized

primarily as a versatile synthon in the construction of C–P bonds and as a specialized ligand in

homogeneous catalysis.

It is critical to distinguish this molecule from its pentavalent analog, Dimethyl

methylphosphonate (DMMP, CAS 756-79-6), which is thermodynamically stable and often used

as a flame retardant or nerve agent simulant. DMMPn is a reactive P(III) nucleophile, whereas

DMMP is a stable P(V) electrophile/solvent.
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Property Specification

IUPAC Name Dimethyl methylphosphonite

CAS Number 20278-51-7

Formula

Structure

Oxidation State Phosphorus(III)

Reactivity Class
Nucleophile, Ligand (

-acceptor), Reducing Agent

Key Hazard
Air-sensitive, potentially pyrophoric; hydrolyzes

to methylphosphonous acid.

Core Reactivity & Mechanistic Applications[2][3]
The utility of Dimethyl methylphosphonite stems from the lone pair of electrons on the

phosphorus atom. Unlike phosphonates, the P(III) center in DMMPn is highly nucleophilic,

allowing it to participate in two primary reaction classes: Arbuzov Rearrangements and

Transition Metal Coordination.

The Arbuzov Rearrangement (C–P Bond Formation)
DMMPn is a potent substrate for the Michaelis-Arbuzov reaction. It reacts with alkyl halides (

) to form methylphosphinates, a crucial class of compounds in drug discovery (e.g., transition
state analogues for protease inhibitors).

Mechanism:

Nucleophilic Attack: The P(III) lone pair attacks the electrophilic carbon of the alkyl halide.

Intermediate Formation: A phosphonium intermediate is generated.

Dealkylation: The halide anion attacks the methyl group of the alkoxy substituent, releasing

methyl halide and yielding the thermodynamically stable P(V) phosphinate.
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Ligand Chemistry
In organometallic chemistry, DMMPn serves as a ligand for Group VI metals (Cr, Mo, W). It

functions as a

-donor via the P-lone pair and a

-acceptor into the P-O

orbitals. This electronic profile allows it to stabilize low-oxidation-state metal centers more
effectively than trialkylphosphines.

Visualization of Reaction Pathways[2]
The following diagram illustrates the divergent reactivity of Dimethyl methylphosphonite: its

oxidation to the phosphonate (unwanted side reaction) versus its productive use in the Arbuzov

synthesis of phosphinates.

Pathway Legend
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Blue: Nucleophilic Attack
Green: Product Formation

Red: Degradation

Click to download full resolution via product page

Caption: Mechanistic divergence of Dimethyl methylphosphonite. The Arbuzov pathway

(Blue/Green) yields valuable phosphinates, while air exposure leads to the stable phosphonate

(Red).
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Synthesis of Methylphosphinates via Arbuzov Reaction
Objective: Synthesis of Methyl(benzyl)phosphinic acid methyl ester using DMMPn.

Reagents:

Dimethyl methylphosphonite (1.0 equiv)

Benzyl Bromide (1.0 equiv)

Solvent: Toluene (anhydrous) or Neat (if thermal control is managed)

Protocol:

Setup: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and a

nitrogen inlet.

Inert Atmosphere: Purge the system with

for 15 minutes. P(III) species are sensitive to oxidation.

Addition: Charge the flask with Benzyl Bromide (10 mmol). Add Dimethyl
methylphosphonite (10 mmol) dropwise via syringe at room temperature.

Note: The reaction is exothermic. If running neat, cool the flask in an ice bath during

addition.

Reaction: Heat the mixture to 80–100°C for 2–4 hours. Monitor the evolution of Methyl

Bromide (gas) or use TLC/31P-NMR to confirm the disappearance of the P(III) signal (~180-

200 ppm range usually shifts to ~30-60 ppm for P(V)).

Workup: Remove volatiles under reduced pressure. The residue is typically the pure

phosphinate ester.

Purification: If necessary, purify via vacuum distillation. Do not use silica gel chromatography

without verifying stability, as phosphinates can sometimes stick or hydrolyze.
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Objective: Preparation of

.

Protocol:

Precursor: Dissolve

in THF in a photochemical reactor.

Activation: Irradiate with UV light to generate the labile

species.

Ligand Addition: Add Dimethyl methylphosphonite (1.1 equiv) via syringe under argon.

Displacement: Stir at room temperature for 1 hour. The P(III) ligand displaces the THF.

Isolation: Evaporate solvent and recrystallize from hexane at -20°C.

Safety & Handling (Self-Validating Systems)
Working with P(III) compounds requires a "Self-Validating" safety approach where the absence

of oxidation is confirmed before committing expensive reagents.

Hazard Control Measure Validation Step

Oxidation (Air Sensitivity)
Store under Nitrogen/Argon.

Use Schlenk lines.

31P-NMR Check: P(III) shifts

are distinct (>100 ppm). If a

peak appears near 30 ppm

(Phosphonate), the reagent is

degraded.

Hydrolysis
Use anhydrous solvents (THF,

Toluene).

Karl Fischer titration of

solvents before use (<50 ppm

water).

Exothermicity
Dropwise addition; active

cooling.

Monitor internal temperature;

do not exceed boiling point of

byproducts (MeBr) too rapidly.
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Critical Warning: Do not confuse Dimethyl methylphosphonite (P-III) with Dimethyl

methylphosphonate (P-V). The latter is a nerve agent simulant and is regulated in some

jurisdictions. Always verify the CAS (20278-51-7 vs 756-79-6) and the oxidation state before

ordering or using.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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